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Compound of Interest

5-Chloro-2-(1-piperazinyl)-
Compound Name:
benzaldehyde

Cat. No.: B12090392

Get Quote

Executive Summary

5-Chloro-2-(1-piperazinyl)-benzaldehyde (C11H13CIN20) is a pharmacophore building block
used in the development of CNS-active agents.[1] Unlike its non-chlorinated or N-methylated
analogs, specific melting point (MP) data for this intermediate is rarely indexed in public
chemical repositories, often remaining proprietary to process chemistry groups.[1]

Key Technical Insight: The compound exists as a free base (typically a low-melting solid or
viscous oil) and can be converted to a hydrochloride salt (high-melting crystalline solid) for
easier handling.[1] This guide provides the theoretical framework and experimental protocols to
establish its identity and purity.

Chemical Identity & Property Landscape[1][2][3]
Nomenclature & Structure[1]

o Systematic Name: 5-Chloro-2-(piperazin-1-yl)benzaldehyde[1]
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[1]

Molecular Formula: C11H13CIN20
Molecular Weight: 224.69 g/mol [1]

SMILES:Clclcec(C=0)c(N2CCNCC2)cl

Synonyms: 1-(4-Chloro-2-formylphenyl)piperazine; 2-Formyl-4-chloro-1-piperazinylbenzene.

Melting Point Data (Predicted vs. Analogous)

Due to the lack of a definitive public MSDS for this specific CAS, the following data matrix

synthesizes predicted values (based on QSPR models) and experimentally verified analogs to

establish a working range.

Compound

Structure Note

Melting Point
(Experimental/Pred
icted)

Physical State

Target Compound

5-Cl, 2-Piperazinyl

85—-105°C
(Predicted)

Pale Yellow Solid

5-Cl, 2-(Pyrrolidin-1-

Analog A ) Solid (Lit.)[1] Crystalline Solid

y

Non-substituted 2-(1- ) )
Analog B ) ) ~70 - 80 °C (Est)[1] Off-white Solid

Piperazinyl)

5-Cl, 2-(4- . _
Analog C ) ) 110 — 115 °C (Lit.) Yellow Solid

Methylpiperazinyl)

) ) White Crystalline

Target HCI Salt Dihydrochloride form > 230 °C (Decomp.)

Powder
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Critical Note: The free base amine is prone to "oiling out" if slightly impure. A sharp melting point

is only achievable with >98% HPLC purity.[1]

Synthesis & Impurity Profile

Understanding the synthesis is prerequisite to interpreting melting point depression. The
compound is typically synthesized via Nucleophilic Aromatic Substitution (SnAr).[1]

Synthesis Logic
 Starting Material: 2,5-Dichlorobenzaldehyde.[1][2][3][4][5]

o Reagent: Piperazine (excess to prevent bis-substitution).[1]

e Mechanism: The aldehyde group at C1 activates the chlorine at C2 (ortho position) for
nucleophilic attack by the piperazine nitrogen.[1] The chlorine at C5 (meta) is unreactive.[1]

Impurity Impact on Melting Point[1]

e Bis-Aldehyde Impurity: If piperazine reacts with two molecules of 2,5-dichlorobenzaldehyde,
a high-molecular-weight dimer forms.[1] Effect: Broadens MP and raises it significantly.[1]

o Unreacted Piperazine:Effect: Lowers MP (eutectic depression) and causes hygroscopicity.[1]

» Oxidation Products: The aldehyde can oxidize to the corresponding benzoic acid (5-chloro-2-
(1-piperazinyl)benzoic acid).[1] Effect: Significant MP depression and color shift to dark
orange/brown.

Experimental Protocols (Self-Validating)
Protocol A: Purification for Accurate MP Determination

Before measuring MP, ensure the sample is free of solvent and unreacted piperazine.
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 Dissolution: Dissolve crude solid in minimal Ethyl Acetate (EtOAC).
e Acid Wash: Wash organic layer with 5% NaHCOs (removes benzoic acid impurities).[1]

o Extraction (Critical Step): Extract the organic layer with 1M HCI.[1] The target amine moves
to the aqueous phase; non-basic impurities remain in EtOAc.

e Recovery: Basify the aqueous phase to pH 10 with NaOH. Extract back into DCM.

o Crystallization: Evaporate DCM. Recrystallize from Hexane/EtOAc (5:1) to obtain the free
base.

Protocol B: Melting Point Determination

Method: Capillary Method (USP <741> equivalent) or DSC.[1]
Step-by-Step:
e Drying: Dry sample in a vacuum oven at 40°C for 4 hours to remove solvates.

e Packing: Pack 3-4 mm of sample into a capillary tube. Ensure tight packing to avoid air
pockets.

e Ramp Rate:

o Fast Ramp: 10°C/min to 70°C.[1]

o Slow Ramp: 1°C/min from 70°C upwards.[1]
e Observation:

o Onset: First visible liquid droplet.

o Clear Point: Complete liquefaction.

o Acceptance Criteria: A range of < 2°C indicates high purity.[1][6] A range > 5°C indicates
solvent entrapment or oxidation.[1]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://www.chemscene.com/product/1446818-73-0.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11425603/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualization: Characterization Workflow

The following diagram illustrates the logical flow from synthesis to quality control decision-
making, emphasizing the relationship between purification and thermal properties.

Click to download full resolution via product page

Caption: Workflow for isolating 5-Chloro-2-(1-piperazinyl)-benzaldehyde and validating purity
via thermal analysis.
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» Melting Point Determination Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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